1-methyl-4-(5-methyl-1H-indol-2-yl)pyridinium

• Molecular Formula: C15H15N2+
• Molecular Weight: 223.29 g/mol
• IUPAC Name: 5-methyl-2-(1-methylpyridin-1-ium-4-yl)-1H-indole
• InChI: InChI=1S/C15H14N2/c1-11-3-4-14-13(9-11)10-15(16-14)12-5-7-17(2)8-6-12/h3-10H,1-2H3/p+1
• InChI Key: GHXKKOWRRLIECM-UHFFFAOYSA-O
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=C2)C3=CC=[N+](C=C3)C

Description

1-METHYL-4-(5-METHYL-1H-INDOL-2-YL)PYRIDIN-1-IUM is a heterocyclic compound that features both an indole and a pyridinium moiety. Indole derivatives are known for their significant biological activities and are found in many natural products and pharmaceuticals

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the Fischer indole synthesis, where phenylhydrazine reacts with an aldehyde or ketone under acidic conditions to form the indole ring . The resulting indole derivative can then be quaternized with a methylating agent such as methyl iodide to introduce the pyridinium group .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

1-METHYL-4-(5-METHYL-1H-INDOL-2-YL)PYRIDIN-1-IUM undergoes various chemical reactions, including:

Oxidation: The indole ring can be oxidized to form indole-2,3-dione derivatives.

Reduction: The pyridinium group can be reduced to the corresponding pyridine derivative.

Substitution: Electrophilic substitution reactions can occur on the indole ring, particularly at the C-3 position.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Electrophilic reagents such as halogens or nitro groups can be introduced under acidic or basic conditions.

Major Products Formed

Oxidation: Indole-2,3-dione derivatives.

Reduction: Pyridine derivatives.

Substitution: Halogenated or nitro-substituted indole derivatives.

Scientific Research Applications

1-METHYL-4-(5-METHYL-1H-INDOL-2-YL)PYRIDIN-1-IUM has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the development of materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 1-METHYL-4-(5-METHYL-1H-INDOL-2-YL)PYRIDIN-1-IUM involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can bind to specific receptors or enzymes, modulating their activity.

Pathways Involved: It may influence signaling pathways related to cell growth, apoptosis, or immune response.

Comparison with Similar Compounds

Similar Compounds

1-METHYL-1H-INDOLE-3-CARBOXALDEHYDE: Another indole derivative with different functional groups.

1-METHYL-4-(1H-INDOL-3-YL)PYRIDIN-1-IUM: Similar structure but without the methyl group on the indole ring.

Uniqueness

1-METHYL-4-(5-METHYL-1H-INDOL-2-YL)PYRIDIN-1-IUM is unique due to the presence of both the indole and pyridinium moieties, which confer distinct chemical reactivity and biological activity . The methyl group on the indole ring further differentiates it from other similar compounds .